Cas no 1564624-36-7 (Methyl 5-bromo-4-fluoro-2-methylbenzoate)

• Product Name: Methyl 5-bromo-4-fluoro-2-methylbenzoate
• CAS No: 1564624-36-7
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD26863043
• CID: 4606350
• PubChem ID: 86277434
• Update Time: 2025-06-11

Methyl 5-bromo-4-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-fluoro-2-methylbenzoate
• METHYL 3-BROMO-4-FLUORO-6-METHYLBENZOATE
• MFCD26863043
• Methyl5-bromo-4-fluoro-2-methylbenzoate
• 1564624-36-7
• CS-0181062
• AS-54503
• AKOS026672021
• DB-172372
• S10833
• SCHEMBL20571340

• MDL： MFCD26863043
• Inchi： 1S/C9H8BrFO2/c1-5-3-8(11)7(10)4-6(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： MNYTWTCGSPYQHC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.06
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-4-fluoro-2-methylbenzoate

Methyl 5-bromo-4-fluoro-2-methylbenzoate (CAS No. 1564624-36-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-fluoro-2-methylbenzoate (CAS No. 1564624-36-7) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and broad applicability in drug development. This compound, characterized by its bromo and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents for diverse diseases.

The structural motif of Methyl 5-bromo-4-fluoro-2-methylbenzoate consists of a benzoate ester group attached to a benzene ring substituted with a bromine atom at the 5-position, a fluorine atom at the 4-position, and a methyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical reactivity, making it an invaluable building block for medicinal chemists. The presence of both bromine and fluorine atoms enhances the compound's utility in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The bromo and fluoro substituents in Methyl 5-bromo-4-fluoro-2-methylbenzoate contribute to these desirable properties, making it an attractive candidate for further derivatization. For instance, the bromine atom can be readily displaced via palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups at various positions on the benzene ring.

One of the most compelling applications of Methyl 5-bromo-4-fluoro-2-methylbenzoate is in the synthesis of kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. The combination of bromine and fluorine substituents often enhances ligand efficiency and selectivity when designing kinase inhibitors. For example, recent studies have demonstrated that benzoate derivatives bearing similar halogenation patterns exhibit potent activity against tyrosine kinases. The< strong> Methyl 5-bromo-4-fluoro-2-methylbenzoate scaffold provides a robust platform for generating novel inhibitors by leveraging these halogen atoms to optimize interactions with the kinase active site.

The role of this compound extends beyond kinase inhibition. Emerging research indicates its potential utility in developing antiviral agents. The structural features of Methyl 5-bromo-4-fluoro-2-methylbenzoate allow for modifications that can mimic natural substrates or inhibit key enzymes involved in viral replication. For instance, fluorinated benzoates have been shown to interfere with viral protease activity by competing with natural substrates or by inducing conformational changes in the enzyme active site. The< strong> Methyl 5-bromo-4-fluoro-2-methylbenzoate structure offers a scaffold for designing such inhibitors with high specificity and low toxicity.

The synthesis of Methyl 5-bromo-4-fluoro-2-methylbenzoate typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination and fluorination of toluene derivatives followed by esterification to introduce the benzoate moiety. Advances in catalytic methods have enabled more efficient and selective halogenation protocols, reducing side reactions and improving yields. These improvements are particularly important given the growing demand for high-purity intermediates in pharmaceutical manufacturing.

The growing interest in halogenated benzoates has also spurred innovation in green chemistry approaches to their synthesis. Researchers are exploring solvent-free reactions, microwave-assisted synthesis, and biocatalytic methods to minimize waste and energy consumption while maintaining high yields. Such environmentally conscious methodologies align with broader industry trends toward sustainable pharmaceutical production.

In conclusion, Methyl 5-bromo-4-fluoro-2-methylbenzoate (CAS No. 1564624-36-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents targeting cancers, inflammation, and viral infections. As research continues to uncover new applications for halogenated aromatic compounds, the importance of this compound is likely to grow further, driving innovation across multiple disciplines within drug discovery and development.